Cas no 2432-54-4 (Butanethioic acid,S-hexyl ester)

Butanethioic acid,S-hexyl ester structure
2432-54-4 structure
Product Name:Butanethioic acid,S-hexyl ester
CAS No:2432-54-4
MF:C10H20OS
MW:188.330202102661
CID:251228
PubChem ID:551270
Update Time:2025-04-19

Butanethioic acid,S-hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid,S-hexyl ester
    • Butyricacid, thio-, S-hexyl ester (6CI,7CI,8CI)
    • S-hexyl butanethioate
    • DIPGYKKPXZRHQA-UHFFFAOYSA-N
    • DTXSID70338807
    • S-Hexyl butanethioate #
    • Butyric acid, thio-, S-hexyl ester
    • 2432-54-4
    • Inchi: 1S/C10H20OS/c1-3-5-6-7-9-12-10(11)8-4-2/h3-9H2,1-2H3
    • InChI Key: DIPGYKKPXZRHQA-UHFFFAOYSA-N
    • SMILES: S(C(CCC)=O)CCCCCC

Computed Properties

  • Exact Mass: 188.12348643g/mol
  • Monoisotopic Mass: 188.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.4Ų
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